Cas no 749261-96-9 (methyl 4H-thieno3,2-bpyrrole-2-carboxylate)
749261-96-9 structure
Product Name:methyl 4H-thieno3,2-bpyrrole-2-carboxylate
CAS No:749261-96-9
MF:C8H7NO2S
MW:181.211680650711
CID:1117072
PubChem ID:12110979
Update Time:2025-04-20
methyl 4H-thieno3,2-bpyrrole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 4H-Thieno[3,2-b]pyrrole-2-carboxylic acid methyl ester
- methyl 4H-thieno3,2-bpyrrole-2-carboxylate
- OSZRKQNJIOWIFE-UHFFFAOYSA-N
- AT36396
- EN300-191350
- SCHEMBL1245204
- methyl 4H-thieno[3,2-b]pyrrole-2-carboxylate
- methyl4H-thieno[3,2-b]pyrrole-2-carboxylate
- Z335829208
- 749261-96-9
- DB-358309
-
- Inchi： 1S/C8H7NO2S/c1-11-8(10)7-4-5-6(12-7)2-3-9-5/h2-4,9H,1H3
- InChI Key： OSZRKQNJIOWIFE-UHFFFAOYSA-N
- SMILES： S1C(C(=O)OC)=CC2=C1C=CN2
Computed Properties
- Exact Mass: 181.01974964g/mol
- Monoisotopic Mass: 181.01974964g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 70.3Ų
methyl 4H-thieno3,2-bpyrrole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-191350-0.05g |
methyl 4H-thieno[3,2-b]pyrrole-2-carboxylate |
749261-96-9 | 95% | 0.05g |
$205.0 | 2023-09-17 | |
| Enamine | EN300-191350-0.1g |
methyl 4H-thieno[3,2-b]pyrrole-2-carboxylate |
749261-96-9 | 95% | 0.1g |
$306.0 | 2023-09-17 | |
| Enamine | EN300-191350-0.25g |
methyl 4H-thieno[3,2-b]pyrrole-2-carboxylate |
749261-96-9 | 95% | 0.25g |
$438.0 | 2023-09-17 | |
| Enamine | EN300-191350-0.5g |
methyl 4H-thieno[3,2-b]pyrrole-2-carboxylate |
749261-96-9 | 95% | 0.5g |
$691.0 | 2023-09-17 | |
| Enamine | EN300-191350-1.0g |
methyl 4H-thieno[3,2-b]pyrrole-2-carboxylate |
749261-96-9 | 95% | 1.0g |
$884.0 | 2023-07-06 | |
| Enamine | EN300-191350-2.5g |
methyl 4H-thieno[3,2-b]pyrrole-2-carboxylate |
749261-96-9 | 95% | 2.5g |
$1735.0 | 2023-09-17 | |
| Enamine | EN300-191350-5.0g |
methyl 4H-thieno[3,2-b]pyrrole-2-carboxylate |
749261-96-9 | 95% | 5.0g |
$2566.0 | 2023-07-06 | |
| Enamine | EN300-191350-10.0g |
methyl 4H-thieno[3,2-b]pyrrole-2-carboxylate |
749261-96-9 | 95% | 10.0g |
$3807.0 | 2023-07-06 | |
| Enamine | EN300-191350-1g |
methyl 4H-thieno[3,2-b]pyrrole-2-carboxylate |
749261-96-9 | 95% | 1g |
$884.0 | 2023-09-17 | |
| Enamine | EN300-191350-5g |
methyl 4H-thieno[3,2-b]pyrrole-2-carboxylate |
749261-96-9 | 95% | 5g |
$2566.0 | 2023-09-17 |
methyl 4H-thieno3,2-bpyrrole-2-carboxylate Related Literature
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
C. Achilli,G. F. Guidetti,A. Ciana,D. Capsoni,G. Minetti Biomater. Sci., 2016,4, 1417-1421
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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